Cas no 1805563-14-7 (Ethyl 2-(difluoromethyl)-5-fluoro-3-iodopyridine-6-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-5-fluoro-3-iodopyridine-6-carboxylate
• CAS No: 1805563-14-7
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4882468
• Update Time: 2025-05-21

Ethyl 2-(difluoromethyl)-5-fluoro-3-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-fluoro-3-iodopyridine-6-carboxylate

• Inchi： 1S/C9H7F3INO2/c1-2-16-9(15)6-4(10)3-5(13)7(14-6)8(11)12/h3,8H,2H2,1H3
• InChI Key： QEEKTFLTOAXEHH-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=O)OCC)N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-5-fluoro-3-iodopyridine-6-carboxylate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-5-fluoro-3-iodopyridine-6-carboxylate (CAS No. 1805563-14-7)

Ethyl 2-(difluoromethyl)-5-fluoro-3-iodopyridine-6-carboxylate (CAS No. 1805563-14-7) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, has garnered attention due to its potential as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines fluoro and iodo functional groups, which are critical for modulating reactivity and biological activity in drug discovery.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their role in developing novel therapeutics and crop protection agents. Researchers are particularly interested in Ethyl 2-(difluoromethyl)-5-fluoro-3-iodopyridine-6-carboxylate due to its ability to serve as a building block for small-molecule inhibitors and heterocyclic compounds. The compound's CAS No. 1805563-14-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of Ethyl 2-(difluoromethyl)-5-fluoro-3-iodopyridine-6-carboxylate involves multi-step reactions, including halogenation and esterification, to achieve high purity and yield. Its iodo group offers a reactive site for further functionalization, making it valuable for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for drug development, aligning with the growing trend of precision medicine and targeted therapies.

From an environmental perspective, the compound's fluorine and iodine atoms contribute to its stability and biodegradability, addressing concerns about persistent organic pollutants. This aspect resonates with the increasing focus on green chemistry and sustainable synthesis methods. Laboratories and industries are exploring ways to optimize the production of Ethyl 2-(difluoromethyl)-5-fluoro-3-iodopyridine-6-carboxylate to minimize waste and energy consumption.

In the context of AI-driven drug discovery, CAS No. 1805563-14-7 has emerged as a candidate for virtual screening and molecular docking studies. Computational chemists leverage its structural features to predict interactions with biological targets, accelerating the identification of potential therapeutic agents. This aligns with the broader adoption of machine learning in chemical research, where datasets of fluorinated compounds are analyzed for novel applications.

For researchers seeking reliable suppliers, Ethyl 2-(difluoromethyl)-5-fluoro-3-iodopyridine-6-carboxylate is available through specialized chemical vendors, often with detailed analytical certificates and MSDS documentation. Quality control measures, such as HPLC and NMR analysis, ensure compliance with industry standards, making it a trusted choice for academic and industrial laboratories.

In summary, Ethyl 2-(difluoromethyl)-5-fluoro-3-iodopyridine-6-carboxylate (CAS No. 1805563-14-7) represents a critical tool in modern chemistry, bridging gaps between synthetic innovation and practical applications. Its relevance to drug discovery, agrochemical development, and sustainable chemistry underscores its importance in addressing global challenges in health and agriculture.